![molecular formula C19H19N3O2 B4512869 N-isopropyl-4-[(4-oxo-3(4H)-quinazolinyl)methyl]benzamide](/img/structure/B4512869.png)
N-isopropyl-4-[(4-oxo-3(4H)-quinazolinyl)methyl]benzamide
Description
Synthesis Analysis
Synthesis of quinazolinone derivatives involves several key reactions, including reactions of anthranilamide with isocyanates, leading to a variety of quinazolinone structures. For instance, the reaction between anthranilamide and isocyanates can yield 2,3-dihydro-5H-oxazolo[2,3-b]quinazolin-5-one, among other derivatives, through either direct reflux in methanol or stirring at room temperature in acetonitrile. This illustrates the versatility of starting materials and conditions that can be used to synthesize quinazolinone derivatives, including N-isopropyl-4-[(4-oxo-3(4H)-quinazolinyl)methyl]benzamide (Chern et al., 1988).
Molecular Structure Analysis
The molecular structure of quinazolinone derivatives, including N-isopropyl-4-[(4-oxo-3(4H)-quinazolinyl)methyl]benzamide, is characterized by the quinazolinone core, which exhibits significant biochemical activity. Advanced synthesis methods allow for the introduction of various substituents to this core, affecting the molecule's physical and chemical properties. Structural analyses typically involve spectroscopic methods, such as NMR, to elucidate the arrangement of atoms and the presence of functional groups (Costa et al., 2004).
Chemical Reactions and Properties
Quinazolinone derivatives undergo a range of chemical reactions, reflecting their reactive nature. For example, cyclization reactions are common in synthesizing these compounds, often mediated by catalysts like palladium. These reactions highlight the reactivity of the quinazolinone ring and its potential for further chemical modification (Zhu et al., 2018).
Physical Properties Analysis
The physical properties of N-isopropyl-4-[(4-oxo-3(4H)-quinazolinyl)methyl]benzamide, such as solubility, melting point, and crystallinity, are influenced by its molecular structure. The introduction of specific substituents can enhance solubility in water or organic solvents, which is crucial for its application in various fields. Studies on analogs of similar compounds have shown that modifications to the quinazolinone ring can significantly impact these physical properties (Bavetsias et al., 2002).
Chemical Properties Analysis
The chemical properties of quinazolinone derivatives, including reactivity, stability, and the ability to undergo specific reactions, are pivotal for their application in synthesis and drug design. The quinazolinone core structure lends itself to a variety of chemical modifications, enabling the synthesis of compounds with targeted chemical properties for specific applications. The ability to modify the quinazolinone structure through reactions such as N-alkylation demonstrates the versatility of these compounds in chemical synthesis (Yamamoto et al., 1998).
properties
IUPAC Name |
4-[(4-oxoquinazolin-3-yl)methyl]-N-propan-2-ylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O2/c1-13(2)21-18(23)15-9-7-14(8-10-15)11-22-12-20-17-6-4-3-5-16(17)19(22)24/h3-10,12-13H,11H2,1-2H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNZRLQDXASORII-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=C(C=C1)CN2C=NC3=CC=CC=C3C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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